Cas no 7298-21-7 (2,4-Dihydroxy-5-methoxyacetophenone)

• Product Name: 2,4-Dihydroxy-5-methoxyacetophenone
• CAS No: 7298-21-7
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD22056102
• CID: 543177
• PubChem ID: 49850540
• Update Time: 2025-06-18

2,4-Dihydroxy-5-methoxyacetophenone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,4-dihydroxy-5-methoxyphenyl)-
• 2,4-Dihydroxy-5-methoxyacetophenone
• 1-(2,4-Dihydroxy-5-methoxyphenyl)ethanone
• 2,4,6-TRIMETHYLPYRIDIN-3-AMINE HYDROCHLORIDE
• 2,4-Dihydroxy-5-methoxy-acetophenon
• MFCD22056102
• FXGICCVSKDOLGT-UHFFFAOYSA-N
• Z1416187799
• SCHEMBL1545430
• AKOS027385022
• EN300-111267
• FT-0667089
• DTXSID90678737
• 7298-21-7
• W15328
• 2,4dihydroxy-5-methoxyacetophenone
• AS-66256
• 1-(2,4-Dihydroxy-5-methoxyphenyl)ethan-1-one
• 1-(2,4-Dihydroxy-5-methoxyphenyl)-ethanone; 1-(2,4-Dihydroxy-5-methoxyphenyl)ethanone; 2',4'-Dihydroxy-5'-methoxyacetophenone

• MDL： MFCD22056102
• Inchi： 1S/C9H10O4/c1-5(10)6-3-9(13-2)8(12)4-7(6)11/h3-4,11-12H,1-2H3
• InChI Key： FXGICCVSKDOLGT-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C(C(C)=O)=C1)O)O

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 182.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 66.76000
• LogP: 1.30900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,4-Dihydroxy-5-methoxyacetophenone

Professional Introduction to 2,4-Dihydroxy-5-methoxyacetophenone (CAS No. 7298-21-7)

2,4-Dihydroxy-5-methoxyacetophenone, identified by its Chemical Abstracts Service (CAS) number 7298-21-7, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This molecule, featuring a phenolic structure with hydroxyl and methoxy substituents, exhibits a broad spectrum of biological activities and has found applications in various research domains, including drug discovery, agrochemicals, and material science.

The chemical structure of 2,4-Dihydroxy-5-methoxyacetophenone consists of a benzene ring substituted with two hydroxyl groups at the 2- and 4-positions and a methoxy group at the 5-position. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in synthetic chemistry. The presence of multiple hydroxyl groups enhances its reactivity, allowing for further functionalization through esterification, etherification, or oxidation reactions. These characteristics have positioned it as a key building block in the synthesis of more complex molecules.

In recent years, 2,4-Dihydroxy-5-methoxyacetophenone has been extensively studied for its potential applications in pharmaceutical research. Its structural motifs are reminiscent of natural products known for their bioactivity, such as flavonoids and coumarins. This has prompted investigations into its pharmacological properties, particularly in the context of antioxidant, anti-inflammatory, and antimicrobial effects. Preliminary studies have suggested that derivatives of this compound may exhibit promising therapeutic profiles, making it an attractive candidate for further development.

One of the most compelling aspects of 2,4-Dihydroxy-5-methoxyacetophenone is its role as a photosensitizer. The molecule absorbs light in the visible spectrum, which can be harnessed for photodynamic therapy (PDT). PDT is an emerging treatment modality that employs photosensitizing agents to generate reactive oxygen species (ROS) upon exposure to light, leading to the selective destruction of target cells. Research has demonstrated that 2,4-Dihydroxy-5-methoxyacetophenone and its derivatives can be effective photosensitizers when incorporated into drug delivery systems designed for tumor targeting or infection control.

The synthesis of 2,4-Dihydroxy-5-methoxyacetophenone can be achieved through several pathways. One common method involves the condensation of resorcinol with acetone in the presence of a methoxy group-providing reagent such as dimethyl sulfate or methyl iodide. Alternatively, palladium-catalyzed cross-coupling reactions have been explored to introduce the methoxy substituent efficiently. These synthetic routes highlight the compound's accessibility and scalability, which are critical factors for industrial applications.

In addition to its pharmaceutical relevance, 2,4-Dihydroxy-5-methoxyacetophenone has shown promise in material science applications. Its ability to undergo polymerization or cross-linking reactions makes it a candidate for developing novel materials with enhanced mechanical or optical properties. For instance, it has been investigated as a precursor for photochromic materials that change color upon exposure to light. Such materials have potential applications in smart windows, optical data storage devices, and anti-glare coatings.

The environmental impact of 2,4-Dihydroxy-5-methoxyacetophenone is another area of growing interest. As synthetic organic chemistry continues to evolve toward more sustainable practices, researchers are exploring greener methods for producing this compound. Biocatalytic routes using engineered enzymes or microbial fermentation have been proposed as alternatives to traditional chemical synthesis. These approaches align with global efforts to minimize the ecological footprint of chemical manufacturing processes while maintaining high yields and purity standards.

Recent advancements in computational chemistry have further accelerated the study of 2,4-Dihydroxy-5-methoxyacetophenone. Molecular modeling techniques allow researchers to predict the behavior of this compound in various environments without extensive experimental trials. This predictive capability is particularly valuable when designing drug candidates or optimizing reaction conditions. By integrating experimental data with computational insights, scientists can gain deeper understanding into the mechanistic aspects of 2,4-Dihydroxy-5-methoxyacetophenone, thereby accelerating innovation in medicinal chemistry.

The future prospects for 2,4-Dihydroxy-5-methoxyacetophenone are vast and multifaceted. Ongoing research aims to uncover new derivatives with enhanced bioactivity or improved pharmacokinetic profiles. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications or commercial products. As regulatory frameworks evolve to support innovative therapeutics and materials science solutions,2,4-Dihydroxy-5-methoxyacetophenone is poised to play a pivotal role in addressing global challenges across health care and technology sectors.

In conclusion,2 ,4 -D ihdroxy -5 -meth oxya cet ophen one (CAS No . 7298 -21 -7) stands out as a remarkable compound with diverse applications spanning pharmaceuticals ,materials science ,and environmental chemistry . Its unique structural features ,combined with its reactivity and biodegradability ,make it an indispensable tool for researchers worldwide . As scientific understanding advances ,the potential uses for this molecule will undoubtedly expand ,solidifying its importance in modern chemistry .